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Compound of Interest

Compound Name: 1-Ethynyl-4-propylbenzene

Cat. No.: B1305581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage

conditions for 1-Ethynyl-4-propylbenzene (CAS No. 62452-73-7), a terminal alkyne commonly

utilized in organic synthesis and drug discovery. Due to its reactive ethynyl group, proper

handling and storage are crucial to maintain its purity and prevent degradation.

Physicochemical Properties and Stability Profile
1-Ethynyl-4-propylbenzene is a combustible liquid, typically appearing as a clear, pale yellow

to reddish-yellow or yellow-brown substance. While detailed quantitative stability studies are

not extensively documented in publicly available literature, supplier safety data sheets and

general chemical knowledge of terminal alkynes indicate sensitivity to certain environmental

factors. The primary concerns for the stability of this compound are exposure to light, heat, and

atmospheric oxygen.

Table 1: Summary of Physical and Safety Data
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Property Value Source

CAS Number 62452-73-7

Molecular Formula C₁₁H₁₂ [1]

Molecular Weight 144.21 g/mol [2]

Physical Form Clear liquid [1]

Color
Pale yellow to Reddish-yellow

to Yellow-brown

Boiling Point 205 °C [1]

Density 0.91 g/mL [1]

Flash Point 67 °C (153 °F) [1]

Signal Word Warning

Hazard Statements

H227 (Combustible liquid),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

Recommended Storage Conditions
To ensure the long-term integrity of 1-Ethynyl-4-propylbenzene, the following storage

conditions are recommended based on information from various suppliers.

Table 2: Recommended Storage Conditions
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Parameter Recommendation Rationale Source

Temperature Room Temperature

Prevents potential

degradation from

freezing/thawing

cycles or heat-induced

polymerization/decom

position.

[1]

Atmosphere
Sealed in dry

conditions

Minimizes contact with

moisture and

atmospheric oxygen,

which can lead to side

reactions with the

alkyne functionality.

[1]

Light Keep in a dark place

The compound is

noted as being light-

sensitive, and

exposure to light can

catalyze degradation

or polymerization

reactions.

[1]

Container
Tightly sealed,

appropriate container

Prevents evaporation

and contamination.
[1]

Ventilation
Store in a well-

ventilated place

As a combustible

liquid with potential

respiratory irritation,

good ventilation is a

necessary safety

precaution.

Potential Degradation Pathways
While specific degradation pathways for 1-Ethynyl-4-propylbenzene are not detailed in the

available literature, terminal alkynes, in general, can be susceptible to several degradation

routes, particularly under improper storage:
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Oxidative Degradation: The ethynyl group can be prone to oxidation, especially in the

presence of air and light, potentially leading to the formation of carboxylic acids or other

oxygenated derivatives.

Polymerization: Terminal alkynes can undergo polymerization, which may be initiated by

heat, light, or impurities. This can result in a viscous or solid product and a decrease in the

purity of the monomer.

Dimerization (Glasner Coupling): In the presence of oxygen and a catalyst (such as copper

salts), terminal alkynes can undergo oxidative coupling to form diynes.

Experimental Protocols
Detailed experimental protocols for the stability testing of 1-Ethynyl-4-propylbenzene are not

readily available in the public domain. However, a general approach to assessing the stability

of a chemical compound would involve the following:

Forced Degradation Studies: Expose the compound to various stress conditions (e.g.,

elevated temperature, high humidity, UV/Vis light, and oxidative conditions) for a defined

period.

Analytical Monitoring: At specified time points, analyze the stressed samples using a

stability-indicating analytical method, such as High-Performance Liquid Chromatography

(HPLC) with a UV detector or Mass Spectrometry (MS), to separate and quantify the parent

compound and any degradation products.

Characterization of Degradants: Isolate and characterize any significant degradation

products using techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and MS to

elucidate the degradation pathways.

Handling and Storage Workflow
The following diagram illustrates a recommended workflow for the handling and storage of 1-
Ethynyl-4-propylbenzene to maintain its stability and ensure safety.
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Receiving and Initial Storage

Long-Term Storage Handling for Use

Disposal

Receive Shipment

Inspect Container for Integrity

Log into Inventory

Transfer to Designated Storage Area

Store at Room Temperature Keep in a Dark Location Ensure Container is Tightly Sealed and Dry Store in a Well-Ventilated Area Equilibrate to Ambient Temperature if Stored Cold

Handle in a Well-Ventilated Fume Hood

Use Appropriate PPE (Gloves, Eye Protection)

Minimize Exposure to Light and Air

Tightly Reseal Container Immediately After Use

Return to Storage

Dispose of Unused Material and Empty Containers According to Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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